Cas no 2807473-97-6 (1,5-Dibromo-2-(t-butyl)-4-ethoxybenZene)

• Product Name: 1,5-Dibromo-2-(t-butyl)-4-ethoxybenZene
• CAS No: 2807473-97-6
• MF: C₁₂H₁₆Br₂O
• MW: 336.06284236908
• CID: 6795888
• PubChem ID: 164894271
• Update Time: 2025-05-20

1,5-Dibromo-2-(t-butyl)-4-ethoxybenZene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromo-2-(t-butyl)-4-ethoxybenZene
• 1,5-Dibromo-2-(tert-butyl)-4-ethoxybenzene
• MFCD34760912
• 2807473-97-6

• Inchi： 1S/C12H16Br2O/c1-5-15-11-6-8(12(2,3)4)9(13)7-10(11)14/h6-7H,5H2,1-4H3
• InChI Key： WPDREIAVJYBLEF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(C)(C)C)OCC)Br

Computed Properties

• Exact Mass: 335.95474g/mol
• Monoisotopic Mass: 333.95679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1,5-Dibromo-2-(t-butyl)-4-ethoxybenZene

1,5-Dibromo-2-(t-butyl)-4-ethoxybenzene: An Overview of CAS No. 2807473-97-6

1,5-Dibromo-2-(t-butyl)-4-ethoxybenzene (CAS No. 2807473-97-6) is a multifaceted compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, offers a range of applications and potential uses that are currently being explored by researchers worldwide.

The molecular structure of 1,5-Dibromo-2-(t-butyl)-4-ethoxybenzene is particularly noteworthy. It consists of a benzene ring substituted with two bromine atoms at the 1 and 5 positions, a tert-butyl group at the 2 position, and an ethoxy group at the 4 position. This specific arrangement of functional groups imparts distinct chemical properties to the compound, making it a valuable intermediate in various synthetic pathways.

In the realm of organic synthesis, 1,5-Dibromo-2-(t-butyl)-4-ethoxybenzene serves as a versatile building block for the preparation of complex molecules. Its reactivity and stability make it an ideal starting material for the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Recent studies have highlighted its utility in palladium-catalyzed cross-coupling reactions, which are essential for constructing carbon-carbon bonds in advanced organic molecules.

The pharmaceutical industry has shown particular interest in 1,5-Dibromo-2-(t-butyl)-4-ethoxybenzene due to its potential as a precursor for drug development. Researchers are exploring its use in the synthesis of novel compounds with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of derivatives from this compound that exhibited potent anti-inflammatory and anticancer activities. These findings underscore the compound's potential as a lead molecule for further drug discovery efforts.

Beyond pharmaceutical applications, 1,5-Dibromo-2-(t-butyl)-4-ethoxybenzene has also found utility in materials science. Its unique electronic properties make it suitable for use in the development of organic electronic materials such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers at the University of California, Berkeley, have demonstrated that derivatives of this compound can enhance the efficiency and stability of OLED devices by improving charge transport and reducing energy loss.

The environmental impact and safety profile of 1,5-Dibromo-2-(t-butyl)-4-ethoxybenzene are also important considerations. Studies have shown that this compound is relatively stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, as with any chemical substance, appropriate safety measures should be followed during handling and storage to ensure worker safety and environmental protection.

In conclusion, 1,5-Dibromo-2-(t-butyl)-4-ethoxybenzene (CAS No. 2807473-97-6) is a versatile and promising compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an attractive candidate for further exploration and development. As research continues to advance in these fields, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in modern chemistry.